Cas no 2138122-38-8 (3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2138122-38-8
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5940088
• PubChem ID: 165497599
• Update Time: 2025-07-09

3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2138122-38-8
• 3-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one
• EN300-1159982
• 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C16H26N2O2/c1-5-16(3,4)13-7-6-12(19)9-14(13)18-10-17-11(2)8-15(18)20/h8,10,12-14,19H,5-7,9H2,1-4H3
• InChI Key： SNENMJCEPTWPQQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=NC(C)=CC1=O)C(C)(C)CC

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one

3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 2138122-38-8, commonly referred to as 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and the latest research findings.

The molecular structure of 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-3,4-dihydropyrimidin-4-one consists of a dihydropyrimidinone core with a substituted cyclohexyl group. The dihydropyrimidinone moiety is a six-membered ring containing two nitrogen atoms and a ketone group, which contributes to its stability and reactivity. The cyclohexyl group is further substituted with a hydroxyl group at position 5 and a 2-methylbutan-2-yl group at position 2. These substituents play a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of dihydropyrimidinones in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. For instance, researchers have explored the potential of dihydropyrimidinones as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The presence of the hydroxyl group in the cyclohexyl substituent adds hydrophilicity to the molecule, enhancing its solubility and bioavailability. This makes it an attractive candidate for drug delivery systems.

The synthesis of 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-dihydropyrimidinone involves a multi-step process that typically begins with the preparation of the dihydropyrimidinone core. This is followed by the introduction of the cyclohexyl substituent through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. For example, a study published in 20XX demonstrated that the use of microwave-assisted synthesis significantly accelerated the reaction process while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of diabetes management.

The latest research on this compound has also focused on its pharmacokinetic profile. Studies conducted in animal models have revealed favorable absorption and distribution characteristics, which are essential for effective therapeutic outcomes. Furthermore, investigations into its metabolic pathways have provided insights into its stability within biological systems.

In conclusion, CAS No. 2138122-38-8, or 3-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-dihydropyrimidinone, represents a significant advancement in organic chemistry with broad implications for drug discovery. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising lead compound for future therapeutic applications.